Cas no 2858674-33-4 (2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly functionalized naphthalene-based boronic ester compound. Its key structural features include an ethynyl group, a fluorine substituent, and a methoxymethoxy-protected position, which enhance its utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The tetramethyl dioxaborolane moiety ensures stability and efficient reactivity under mild conditions. The fluorine substitution offers potential for further derivatization or modulation of electronic properties, while the ethynyl group allows for additional conjugation or click chemistry applications. This compound is well-suited for pharmaceutical and materials science research, where precise functionalization and controlled reactivity are critical. Its stability and versatility make it a valuable intermediate in synthetic organic chemistry.

2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

2858674-33-4 structure

Product Name:2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:2858674-33-4

MF:C₂₀H₂₂BFO₄

MW:356.195689678192

CID:6625946

PubChem ID:166102652

Update Time:2026-03-11

2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2858674-33-4
- 1,3,2-Dioxaborolane, 2-[8-ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-
- 2-[8-Ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- DB-392460
- G65578
- 2-[8-ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Inchi： 1S/C20H22BFO4/c1-7-15-17(22)9-8-13-10-14(24-12-23-6)11-16(18(13)15)21-25-19(2,3)20(4,5)26-21/h1,8-11H,12H2,2-6H3
- InChI Key： ICEIBGCNMODSSL-UHFFFAOYSA-N
- SMILES： FC1C=CC2C=C(C=C(B3OC(C)(C)C(C)(C)O3)C=2C=1C#C)OCOC

Computed Properties

Exact Mass: 356.1595175g/mol
Monoisotopic Mass: 356.1595175g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
Boiling Point: 486.4±45.0 °C(Predicted)

2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P027NWI-100mg	2-[8-Ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	95%	100mg	$264.00	2024-05-07
1PlusChem	1P027NWI-250mg	2-[8-Ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	95%	250mg	$438.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1711743-100mg	2-[8-Ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	97%	100mg	￥1470.00	2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1711743-250mg	2-[8-Ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	97%	250mg	￥2499.00	2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1711743-1g	2-[8-Ethynyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	97%	1g	￥6500.00	2024-05-20
abcr	AB600783-250mg	2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2858674-33-4		250mg	€470.80	2024-07-24
abcr	AB600783-1g	2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2858674-33-4		1g	€1126.40	2024-07-24
Ambeed	A1938440-100mg	2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	95%	100mg	$175.0	2025-03-05
Ambeed	A1938440-250mg	2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	95%	250mg	$299.0	2025-03-05
Ambeed	A1938440-1g	2-(8-Ethynyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2858674-33-4	95%	1g	$783.0	2025-03-05